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Compound of Interest

Compound Name: Colchiceine

Cat. No.: B1669290 Get Quote

This document provides comprehensive safety protocols and logistical information for

researchers, scientists, and drug development professionals working with Colchicine.

Adherence to these guidelines is critical to ensure personal safety and minimize environmental

contamination. Colchicine is a highly toxic alkaloid that can be fatal if swallowed, inhaled, or

absorbed through the skin.[1][2][3] It is also a suspected mutagen, meaning it may cause

genetic defects.[1][4]

Operational Plan: Standard Procedures for Handling
Colchicine
1. Designated Work Area:

All work with Colchicine powder must be conducted in a designated area, such as a certified

chemical fume hood, to minimize inhalation exposure.[5][6]

For handling solutions with no potential for aerosolization, work can be performed on a

benchtop, but an air-purifying respirator should be readily available for immediate use if a

spill occurs.[6]

2. Personal Protective Equipment (PPE):

Hand Protection: Wear nitrile or chloroprene gloves. Always inspect gloves for tears or holes

before use. Use proper glove removal technique to avoid skin contact and dispose of

contaminated gloves as hazardous waste.[3][7]
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Eye and Face Protection: ANSI-approved safety goggles with side shields are mandatory.[7]

[8] When there is a risk of splashing, a face shield should be worn in addition to goggles.[3]

[5]

Skin and Body Protection: A lab coat, buttoned to its full length, must be worn.[7] For larger

quantities or in situations with a high risk of contamination, a complete chemical-resistant

suit may be necessary.[3] Full-length pants and closed-toe shoes are required at all times.[7]

Respiratory Protection: For weighing or handling the powder, a NIOSH-approved respirator

(e.g., a full-face particle respirator type N99) is required if engineering controls like a fume

hood are not available or sufficient.[3][7] Lab personnel must be trained and fit-tested before

using a respirator.[7]

3. Handling and Storage:

Receiving: Upon receipt, inspect the container for damage or leaks.

Storage: Store Colchicine in a tightly closed, clearly labeled container in a cool, dry, well-

ventilated, and locked area.[4][5][7] It must be protected from light and stored away from

incompatible materials such as strong oxidizing agents and mineral acids.[4][5][9]

Weighing and Preparation: Weighing of solid Colchicine should always be done inside a

fume hood or a validated ventilated enclosure.[6] Handle solutions carefully to avoid

aerosolization.[6]

Hygiene: Do not eat, drink, or smoke in areas where Colchicine is handled.[2][4] Wash hands

thoroughly with soap and water immediately after handling the substance.[3][5]

4. Disposal Plan:

All Colchicine waste, including contaminated PPE, empty containers, and experimental

materials, must be disposed of as hazardous waste.[5][9]

Follow all local, state, and federal regulations for hazardous waste disposal.[6] Do not empty

into drains.[9]

Emergency Plan: Spills and Exposure
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1. Spill Response:

Minor Spill (Powder):

Evacuate all non-essential personnel from the immediate area.[5]

Wearing full PPE (including respiratory protection), gently cover the spill with damp paper

towels or absorbent material to avoid raising dust.[6]

Carefully collect the material using a scoop or other appropriate tools and place it into a

sealed, labeled container for hazardous waste disposal.[5][6]

Decontaminate the spill area with soap and water.[7]

Major Spill:

Evacuate the entire area immediately.[6]

Alert your institution's emergency response team.[6]

Do not attempt to clean up a major spill without specialized training and equipment.

2. Exposure Procedures:

General: Remove the individual from the source of exposure immediately.[10] There is no

specific antidote for Colchicine poisoning; treatment is supportive.[10][11] Onset of

symptoms can be delayed for up to 24 hours post-exposure.[10]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with large amounts of water for at least 15 minutes. Seek immediate medical attention.[2][10]

Eye Contact: Immediately flush the eyes with large amounts of tepid water for at least 15

minutes, lifting the upper and lower eyelids. Remove contact lenses if present. Seek

immediate medical attention.[7][10]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration (using a barrier device) and administer oxygen if available. Seek

immediate medical attention.[7][10]
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Ingestion:DO NOT INDUCE VOMITING.[7] If the person is conscious and alert, rinse their

mouth with water.[7] Seek immediate medical attention.[10] In a clinical setting, activated

charcoal may be administered.[10][12]

Quantitative Safety Data
For easy reference, the following tables summarize key quantitative data regarding Colchicine's

toxicity and exposure limits.

Parameter Value Source

Toxicity Data

Fatal Dose (Oral) As low as 7 mg [13]

Dose with GI Symptoms < 0.5 mg/kg [12]

Dose with Systemic Toxicity

(10% Mortality)
0.5 - 0.8 mg/kg [12][14]

Potentially Lethal Dose (>80%

Mortality)
> 0.8 mg/kg [12][14]
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Parameter Value (mg/m³) Source

Occupational Exposure Limits

Established PEL/TLV None Established [5]

TEEL-0 (Threshold for starting

to notice effects)
0.04 mg/m³ [10]

TEEL-1 (Mild, transient

adverse health effects)
0.125 mg/m³ [10]

TEEL-2 (Irreversible or serious

health effects)
0.9 mg/m³ [10]

TEEL-3 (Life-threatening

health effects)
0.9 mg/m³ [10]

Note: The absence of

established OSHA PEL or

ACGIH TLV does not imply the

substance is safe. All contact

should be minimized to the

lowest possible level.[5]

Procedural Diagrams
The following diagrams illustrate the workflows for standard operations and emergency spill

response.
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Preparation

Handling

Post-Procedure

1. Review SOP & SDS
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- Double Gloves

- Goggles & Face Shield
- Lab Coat

- Respirator (if needed)

4. Weigh/Handle Colchicine
(Solid or Liquid)

5. Perform Experiment

6. Decontaminate Work
Area & Equipment

7. Dispose of All Waste
as Hazardous
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9. Wash Hands Thoroughly
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Caption: Standard operating procedure for handling Colchicine.
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Caption: Emergency workflow for a Colchicine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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